7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one

• IUPAC Name: 7-amino-3-methyl-1,4-dihydroquinazolin-2-one
• InChI: InChI=1S/C9H11N3O/c1-12-5-6-2-3-7(10)4-8(6)11-9(12)13/h2-4H,5,10H2,1H3,(H,11,13)
• InChI Key: PRDKTOXERVLVCK-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C=C(C=C2)N)NC1=O
• Molecular Formula: C9H11N3O
• DSSTOX Substance ID: DTXSID40725609
• Molecular Weight: 177.20 g/mol
• CAS RN: 1042972-70-2

Description

7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one, also known as 7-Amino-3-methyl-3,4-dihydroquinazoline (AMQ), is a synthetic organic compound that has been used in various scientific research applications since its discovery in the early 2000s. It is a quinazoline derivative, a type of heterocyclic compound that contains a nitrogen atom in a five-membered ring. AMQ has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for scientists in the fields of biochemistry and physiology.

Scientific Research Applications

AMQ has been used in a variety of scientific research applications, including drug development, enzyme inhibition, and cell signaling. It has been used to study the effects of various drugs on the human body, as well as to study the mechanisms of enzyme inhibition and cell signaling pathways. Additionally, AMQ has been used to study the effects of various hormones on the human body, such as insulin and glucagon.

Mechanism of Action

The mechanism of action of AMQ is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and hormones. Specifically, it is thought to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and hormones. Additionally, it is believed to inhibit the activity of other enzymes involved in drug metabolism, such as CYP3A4 and CYP2D6.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMQ have been studied in a variety of organisms, including humans, mice, and rats. In humans, AMQ has been found to have a variety of effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and hormones. Additionally, it has been found to inhibit the activity of other enzymes involved in drug metabolism, such as CYP3A4 and CYP2D6. In mice and rats, AMQ has been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The use of AMQ in laboratory experiments has several advantages. First, it is a relatively inexpensive compound, making it cost-effective for laboratory use. Second, it is relatively easy to synthesize, making it convenient for laboratory use. Finally, it has a wide range of biochemical and physiological effects, making it a useful tool for studying various biological processes. However, there are some limitations to the use of AMQ in laboratory experiments. First, it can be toxic in high concentrations, so care must be taken when using it in laboratory experiments. Second, its mechanism of action is not fully understood, so its effects may not be predictable in all cases.

Future Directions

The future of AMQ as a research tool is promising. There are a number of potential future directions that could be explored. For example, further research could be conducted into its mechanism of action, as well as into its effects on other enzymes involved in drug metabolism. Additionally, further research could be conducted into its effects on various hormones, such as insulin and glucagon. Additionally, further research could be conducted into its potential therapeutic applications, such as its use as an anti-inflammatory and antioxidant agent. Finally, further research could be conducted into its potential applications in drug development.